4-Bromo-1-cyclopropylmethyl-1H-imidazole

• IUPAC Name: 4-bromo-1-(cyclopropylmethyl)imidazole
• InChI: InChI=1S/C7H9BrN2/c8-7-4-10(5-9-7)3-6-1-2-6/h4-6H,1-3H2
• InChI Key: ZKJDIKIAMZIIHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C=C(N=C2)Br
• Molecular Formula: C7H9BrN2
• Molecular Weight: 201.06 g/mol

Description

“4-Bromo-1-cyclopropylmethyl-1H-imidazole” is a chemical compound with the molecular formula C7H9BrN2 and a molecular weight of 201.06 g/mol.

Synthesis Analysis

Imidazoles, including “4-Bromo-1-cyclopropylmethyl-1H-imidazole”, are key components to functional molecules that are used in a variety of everyday applications. The synthesis of imidazoles has seen recent advances, particularly in the regiocontrolled synthesis of substituted imidazoles. The methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring.

Molecular Structure Analysis

The molecular structure of “4-Bromo-1-cyclopropylmethyl-1H-imidazole” consists of a five-membered ring with three carbon atoms and two nitrogen atoms.

Scientific Research Applications

Synthesis and Chemical Reactions

4-Bromo-1-cyclopropylmethyl-1H-imidazole is involved in various chemical reactions and synthesis processes. For instance, Bellina et al. (2007) reported the efficient preparation of 4(5)-aryl-1H-imidazoles through a palladium-catalyzed Suzuki-Miyaura reaction, which is significant in the synthesis of pharmaceuticals and molecular functional materials (Bellina, Cauteruccio, & Rossi, 2007). Similarly, Ohta et al. (1994) demonstrated the lithiation of the 4-position of 1-methyl-1H-imidazole rings, showing the versatility of such compounds in the synthesis of biologically interesting marine alkaloids (Ohta, Yamamoto, Kawasaki, Yamashita, Nagashima, & Yoshikawa, 1994).

Continuous Production and Process Intensification

Carneiro et al. (2015) highlighted the continuous flow synthesis of 1H-4-substituted imidazoles, emphasizing the importance of high-temperature operation for high-purity imidazole formation. This process is key in the synthesis of NS5A inhibitors, including daclatasvir, and showcases the potential of continuous flow reactors in chemical processes (Carneiro, Gutmann, Souza, & Kappe, 2015).

Pharmaceutical Applications

4-Bromo-1-cyclopropylmethyl-1H-imidazole derivatives have been studied for their potential in pharmaceutical applications. Noolvi et al. (2011) synthesized and evaluated 2-cyclopropylimidazo[2,1-b][1,3,4]-thiadiazole derivatives for anticancer activity, with some compounds showing significant activity against cancer cell lines (Noolvi, Patel, Singh, Gadad, Cameotra, & Badiger, 2011).

Chemical and Electrochemical Evaluation

Saady et al. (2021) conducted a comprehensive evaluation of imidazo[4,5-b] pyridine derivatives, demonstrating their effectiveness as corrosion inhibitors. This study highlights the utility of these compounds in materials science and corrosion prevention (Saady, Rais, Benhiba, Salim, Alaoui, Arrousse, Elhajjaji, Taleb, Jarmoni, Rodi, Warad, & Zarrouk, 2021).

Safety and Hazards

“4-Bromo-1H-imidazole” is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is toxic if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

Imidazole-based drug discovery and development is an attractive topic and draws more and more researchers to engage in this research area. An increasing number of imidazole and benzimidazole derivatives have been explored and related research is ongoing with infinite potentiality.